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Compound of Interest

Compound Name: 1-Bromo-5-methylhexane

Cat. No.: B1585216

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-bromo-5-
methylhexane as a primary alkylating agent in organic synthesis. This versatile reagent is a
valuable building block for the introduction of the 5-methylhexyl (isoheptyl) moiety into a wide
range of organic molecules, finding applications in the synthesis of pharmaceuticals,
agrochemicals, and materials science.

Overview of 1-Bromo-5-methylhexane

1-Bromo-5-methylhexane is a colorless to pale yellow liquid with the chemical formula
CsHisBr. As a primary alkyl bromide, it is an excellent substrate for Sn2 reactions, where it
readily reacts with a variety of nucleophiles to form new carbon-carbon and carbon-heteroatom
bonds. Its branched isoheptyl structure can impart increased lipophilicity and unique steric
properties to target molecules, which can be advantageous in modulating their biological
activity and physical properties.

Physicochemical Properties:
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Property Value

Molecular Formula C7H1sBr

Molecular Weight 179.10 g/mol
Boiling Point 168-170 °C
Density 1.11 g/mL at 25 °C
Refractive Index 1.448

Key Applications in Organic Synthesis

1-Bromo-5-methylhexane is a versatile alkylating agent for a variety of synthetic
transformations, including:

e C-C Bond Formation:

o Alkylation of carbanions (e.g., malonates, acetoacetates, and other active methylene
compounds).

o Grignard reagent formation and subsequent reaction with electrophiles.
o Alkylation of terminal alkynes.
e C-N Bond Formation:
o Alkylation of amines, amides, and imides.
e C-O Bond Formation:
o Williamson ether synthesis with alkoxides and phenoxides.
e C-S Bond Formation:
o Alkylation of thiols and thiophenols.

These reactions are fundamental in the synthesis of a diverse array of organic compounds,
including potential drug candidates and other high-value molecules.
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Experimental Protocols

The following are detailed protocols for key applications of 1-bromo-5-methylhexane. These

are representative procedures and may require optimization for specific substrates and scales.

Alkylation of Diethyl Malonate

This reaction is a classic example of C-C bond formation and is a cornerstone of the malonic

ester synthesis, providing access to a wide range of substituted carboxylic acids.

Reaction Scheme:

Materials:
Reagent ;Vlolar Mass ( gimol Amount (mmol) Volume/Mass
Sodium 22.99 25 0.575¢
Absolute Ethanol 46.07 25 mL
Diethyl malonate 160.17 25 3.8 mL
1-Bromo-5-
methylhexane 179.10 25 4.0 mL
Diethyl ether As needed
1 MHCI As needed
Saturated NaCl (aq) As needed
Anhydrous MgSOa4 As needed

Procedure:

o Aflame-dried 100 mL round-bottom flask equipped with a reflux condenser and a magnetic

stir bar is charged with absolute ethanol (25 mL).

e Sodium metal (0.575 g, 25 mmol) is added portion-wise to the ethanol. The reaction is

exothermic and generates hydrogen gas; ensure proper ventilation.
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o After all the sodium has reacted to form sodium ethoxide, the solution is cooled to room
temperature.

o Diethyl malonate (3.8 mL, 25 mmol) is added dropwise to the stirred solution.
 After stirring for 15 minutes, 1-bromo-5-methylhexane (4.0 mL, 25 mmol) is added.

e The reaction mixture is heated to reflux for 4-6 hours. The reaction progress can be
monitored by TLC.

o After completion, the mixture is cooled to room temperature, and the ethanol is removed
under reduced pressure.

e The residue is partitioned between diethyl ether (50 mL) and water (50 mL). The aqueous
layer is extracted with diethyl ether (2 x 25 mL).

e The combined organic layers are washed with 1 M HCI (25 mL) and then with saturated
NacCl solution (25 mL).

e The organic layer is dried over anhydrous MgSOu4, filtered, and the solvent is removed under
reduced pressure to yield the crude product, diethyl 2-(5-methylhexyl)malonate.

e The product can be purified by vacuum distillation.

Expected Yield: 75-85%

Williamson Ether Synthesis with Phenol

This protocol describes the synthesis of 5-methylhexyloxyphenylethane, a representative ether,
via the Williamson ether synthesis.

Reaction Scheme:

Materials:
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Molar Mass ( g/mol
Reagent Amount (mmol) Volume/Mass

)

Phenol 94.11 10 0.94¢g

Sodium hydride (60%

dispersion in mineral 24.00 12 0.48¢g

oil)

1-Bromo-5-

179.10 10 1.6 mL

methylhexane

Anhydrous DMF - - 20 mL

Diethyl ether - - As needed

Water - - As needed

Saturated NaCl (aq) - - As needed

Anhydrous MgSQOa4 - - As needed
Procedure:

e To a flame-dried 100 mL round-bottom flask under an inert atmosphere (Nz or Ar), add
phenol (0.94 g, 10 mmol) and anhydrous DMF (20 mL).

e Cool the solution in an ice bath and add sodium hydride (0.48 g of 60% dispersion, 12 mmol)
portion-wise. Stir the mixture at room temperature for 30 minutes.

e Add 1-bromo-5-methylhexane (1.6 mL, 10 mmol) dropwise to the reaction mixture.
e The reaction is stirred at room temperature for 12-18 hours. Monitor the reaction by TLC.

e Upon completion, the reaction is carefully quenched by the slow addition of water (20 mL)
while cooling in an ice bath.

e The mixture is transferred to a separatory funnel and extracted with diethyl ether (3 x 30 mL).

e The combined organic layers are washed with water (2 x 20 mL) and saturated NaCl solution
(20 mL).
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e The organic layer is dried over anhydrous MgSOa, filtered, and the solvent is removed under
reduced pressure.

e The crude product can be purified by column chromatography on silica gel.
Expected Yield: 80-90%

Logical Workflow for Synthesis Planning

The selection of the appropriate synthetic route utilizing 1-bromo-5-methylhexane depends on
the desired target molecule. The following diagram illustrates a general decision-making
workflow for incorporating the 5-methylhexyl group.
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Synthetic planning workflow.

Safety Information

1-Bromo-5-methylhexane is a flammable liquid and an irritant. Handle with appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. All
manipulations should be performed in a well-ventilated fume hood. In case of contact with skin
or eyes, rinse immediately with plenty of water and seek medical attention.

Disclaimer: The protocols provided are for informational purposes only and should be carried
out by trained professionals in a suitably equipped laboratory. The user assumes all
responsibility for the safe handling and use of the chemicals and procedures described.

 To cite this document: BenchChem. [Application Notes and Protocols for 1-Bromo-5-
methylhexane in Organic Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585216#1-bromo-5-methylhexane-as-a-primary-
alkylating-agent-in-organic-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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